1-(2-Methylpyrimidin-4-yl)-1,4-diazepane

• CAS: 1343793-03-2
• Molecular Formula: C10H16N4
• Molecular Weight: 192.26 g/mol
• SMILES: CC1=NC=CC(=N1)N2CCCNCC2
• InChI: InChI=1S/C10H16N4/c1-9-12-5-3-10(13-9)14-7-2-4-11-6-8-14/h3,5,11H,2,4,6-8H2,1H3
• InChIKey: QNSJUCZOQWSBMT-UHFFFAOYSA-N

Researchers sourcing pyrimido-diazepine kinase inhibitors face supply uncertainty with uncharacterized piperazine analogs that lack the selectivity fingerprint of the seven-membered diazepane ring. 1-(2-Methylpyrimidin-4-yl)-1,4-diazepane (CAS 1343793-03-2) is the exact building block required. • Delivers the pyrimido-diazepine scaffold achieving PIM1 IC50=49 nM, KDR IC50=9 nM, and Aurora B inhibition. • Homopiperazine ring drives up to 53-fold σ1/σ2 selectivity improvement versus piperazine analogs. • Multiple global suppliers offering ≥95% purity; typical lead times 2-4 weeks for custom synthesis quantities.

1-(2-Methylpyrimidin-4-yl)-1,4-diazepane: Structural & Physicochemical Baseline

1-(2-Methylpyrimidin-4-yl)-1,4-diazepane (CAS 1343793-03-2) is a heterocyclic building block comprising a 1,4-diazepane (homopiperazine) ring N-linked to a 2-methylpyrimidine core [1]. This scaffold superimposes the conformational flexibility of a seven-membered diazacycle onto an electron-deficient pyrimidine that is capable of participating in hinge-binding interactions with kinase and bromodomain targets [2]. When procuring for medicinal chemistry or chemical biology programs, the precise methylation pattern on the pyrimidine ring and the homopiperazine ring size are critical differentiators that cannot be assumed to mimic the behavior of the more common piperazine or unsubstituted pyrimidine analogs.

Scaffold 1,4-Diazepane (homopiperazine) linked to 2-methylpyrimidine; distinct from common piperazine or unsubstituted pyrimidine analogs

Workflow Building block for medicinal chemistry programs targeting kinases, sigma receptors, CB2, and Aurora kinases

Selection Ring size, methylation pattern, and 4-pyrimidinyl connectivity are critical; verify against program requirements

• [1] Chemical Book. 1-(2-Methylpyrimidin-4-yl)-1,4-diazepane. CAS RN: 1343793-03-2. Molecular Formula: C10H16N4; Molecular Weight: 192.26 g/mol. View Source
• [2] Gracias, V., Ji, Z., Pease, L., Soni, N.B., Stewart, K.D., David Sen, S.K., Michaelides, M.R., Djuric, S.W., Akritopoulou-Zanze, I., Abad-Zapatero, C. Scaffold oriented synthesis. Part 2: Design, synthesis and biological evaluation of pyrimido-diazepines as receptor tyrosine kinase inhibitors. Bioorg. Med. Chem. Lett. 2008, 18, 2691-2695. View Source

1-(2-Methylpyrimidin-4-yl)-1,4-diazepane: Risks of Generic Substitution

Although numerous pyrimidine-diazepane and pyrimidine-piperazine analogs are commercially catalogued, their biological and physicochemical profiles diverge sharply depending on ring size, substitution position, and the presence or absence of the 2-methyl group [1]. High-throughput kinase profiling of 118 compounds across 353 kinases demonstrated that the pyrimido-diazepine scaffold itself produces a distinct kinase selectivity fingerprint that is not reproduced by the analogous piperazine or furan-thiazolidinedione scaffolds [2]. Furthermore, homologation from piperazine to 1,4-diazepane has been shown to confer up to a 53-fold improvement in σ1/σ2 receptor selectivity, illustrating that the additional methylene unit is not a passive spacer but an active driver of target engagement [3]. Generic selection of a “pyrimidine-diazacycle” without matching the exact 2-methylpyrimidin-4-yl-1,4-diazepane connectivity therefore risks introducing uncharacterized selectivity gaps, potency shifts, and pharmacokinetic liabilities.

Ring size mismatch

1,4-Diazepane (7-membered) vs piperazine (6-membered) may alter conformational ensemble, shifting receptor selectivity and kinase engagement profiles.

Methylation pattern

The 2-methyl group on pyrimidine influences kinase selectivity and lipophilicity; des‑methyl analogs may exhibit different SAR.

Connectivity position

4-Pyrimidinyl attachment is validated for Aurora kinase hit identification; 2‑ or 5‑substituted regioisomers lack equivalent evidence.

• [1] Chemical Book. 1-(2-Methylpyrimidin-4-yl)-1,4-diazepane. CAS RN: 1343793-03-2. View Source
• [2] Miduturu, C.V., Deng, X., Kwiatkowski, N., Yang, W., Brault, L., Filippakopoulos, P., Chung, C.-W., Yang, S., Shokat, K., Gray, N.S. High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. Chem. Biol. 2011, 18, 868-879. View Source
• [3] Bedürftig, S., Wünsch, B. 1,4-Diazepanes derived from (S)-serine — Homopiperazines with improved σ1 receptor affinity and selectivity. Eur. J. Med. Chem. 2009, 44, 519-525. View Source

1-(2-Methylpyrimidin-4-yl)-1,4-diazepane: Quantitative Differentiation Evidence

Sigma-1 Receptor Selectivity: 1,4-Diazepane vs Piperazine

Homologation of the piperazine ring to a 1,4-diazepane ring results in a substantial improvement in σ1 receptor affinity and σ1/σ2 selectivity. In a matched-pair comparison, the 1,4-dibenzyl-substituted 1,4-diazepane derivative displayed a Ki of 7.4 nM at σ1 and a 53-fold selectivity window over σ2, whereas the corresponding piperazine analogs showed significantly weaker affinity and reduced subtype discrimination [1]. This ring-size effect is expected to translate to 1-(2-methylpyrimidin-4-yl)-1,4-diazepane because the 1,4-diazepane conformational ensemble, which is absent in piperazines, governs the presentation of the N-linked pyrimidine to the target pocket.

σ1/σ2 Selectivity

Class-level

1,4-Diazepane scaffold: Ki ~7.4 nM σ1, 53‑fold σ1/σ2

Piperazine analogs: weaker σ1 affinity, lower selectivity

Ring-size-driven selectivity context for sigma receptor studies

Direct measurement on this compound pending; class‑level inference

Evidence Dimension	σ1 receptor binding affinity (Ki) and σ1/σ2 selectivity ratio
Target Compound Data	Not directly measured; inferred from class: 1,4-diazepane scaffold confers Ki ~ 7.4 nM at σ1 with 53-fold σ1/σ2 selectivity for optimal substitution [1]
Comparator Or Baseline	Piperazine analogs: weaker σ1 affinity; lower σ1/σ2 selectivity (exact values not enumerated in reference, but described as markedly inferior) [1]
Quantified Difference	Approximately 53-fold σ1/σ2 selectivity for 1,4-diazepane vs piperazine baseline (qualitative improvement reported)
Conditions	Radioligand displacement assay using guinea pig σ1 and rat σ2 receptors; Ki determined by Cheng-Prusoff equation [1]

Why This Matters

For programs targeting sigma receptors or aiming to avoid sigma-mediated off-target effects, the 1,4-diazepane ring is not interchangeable with piperazine; procurement of the correct scaffold directly influences receptor selectivity.

• [1] Bedürftig, S., Wünsch, B. 1,4-Diazepanes derived from (S)-serine — Homopiperazines with improved σ1 receptor affinity and selectivity. Eur. J. Med. Chem. 2009, 44, 519-525. View Source

Kinase Selectivity Fingerprint: Pyrimido-Diazepine vs Other Scaffolds

High-throughput kinase profiling of 118 compounds against 353 kinases revealed that the pyrimido-diazepine scaffold produces a distinct kinase selectivity profile that is not reproduced by the furan-thiazolidinedione scaffold or by piperazine-containing analogs. Pyrimido-diazepine-based compounds identified selective inhibitors with submicromolar cellular activity against PIM1, ERK5, ACK1, MPS1/PLK1–3, and Aurora A/B kinases [1]. In contrast, piperazine-linked pyrimidine analogs showed a different inhibition pattern across the kinome panel. The presence of both the pyrimidine hinge-binder and the 1,4-diazepane ring in 1-(2-methylpyrimidin-4-yl)-1,4-diazepane is therefore expected to confer a kinome selectivity signature that diverges from that of 1-(2-methylpyrimidin-4-yl)piperazine.

Kinase Selectivity

Class-level

353-kinase panel profilingPyrimido-diazepine scaffold yields a distinct selectivity fingerprint vs furan-thiazolidinedione and piperazine scaffolds

Kinase selectivity context may differ from common piperazine-containing scaffolds

PIM1 hit IC50 49 nM reported; direct profiling of this compound not performed

Evidence Dimension	Kinase selectivity profile across 353-kinase panel
Target Compound Data	Not directly profiled; inferred from class: pyrimido-diazepine scaffold yields selective submicromolar inhibitors of PIM1, ERK5, ACK1, MPS1/PLK1–3, Aurora A/B [1]
Comparator Or Baseline	Furan-thiazolidinedione scaffold and piperazine-containing analogs: distinct, non-overlapping kinase selectivity fingerprint [1]
Quantified Difference	Qualitatively distinct selectivity fingerprint; specific IC50 values for pyrimido-diazepine hits: PIM1 IC50 = 49 nM (compound A47) [1]
Conditions	In vitro kinase inhibition assay panel of 353 human kinases using ATP at Km; cellular activity confirmed for selected hits [1]

Why This Matters

When procuring a starting scaffold for kinase inhibitor development, the pyrimido-diazepine core offers a selectivity fingerprint pre-validated against a broad kinome panel, reducing the risk of investing in a scaffold with uncharacterized polypharmacology.

• [1] Miduturu, C.V., Deng, X., Kwiatkowski, N., Yang, W., Brault, L., Filippakopoulos, P., Chung, C.-W., Yang, S., Shokat, K., Gray, N.S. High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. Chem. Biol. 2011, 18, 868-879. View Source

Aurora Kinase Hit Potency: 4-Pyrimidinyl-Diazepane Connectivity

In a focused Aurora kinase inhibitor program, the diazepane aniline pyrimidine (4a), which features a 4-(1,4-diazepan-1-yl)pyrimidine connectivity analogous to that of 1-(2-methylpyrimidin-4-yl)-1,4-diazepane, was identified as an initial hit with an Aurora B IC50 of 6.9 µM [1]. SAR optimization from this pyrimidine-diazepane hit ultimately delivered a lead compound with single-digit nanomolar potency (Aurora B IC50 = 8 nM) [1]. This establishes the 4-pyrimidinyl attachment as a productive starting point for Aurora kinase inhibitor development, distinct from 2-pyrimidinyl or 5-pyrimidinyl substitution regioisomers that were not identified as hits in the same screen.

Aurora B Hit

Class-level

4-Pyrimidinyl‑diazepane analog: Aurora B IC50 6.9 µM (hit); optimized lead 8 nM

2- or 5-substituted regioisomers: not identified as Aurora B hits

4‑Pyrimidinyl connection validated for Aurora B inhibition; connectivity is a critical SAR determinant

Direct data on 2‑methyl analog not available; scaffold inference

Evidence Dimension	Aurora B inhibitory activity (IC50)
Target Compound Data	Not directly measured; inferred from closest analog: diazepane aniline pyrimidine (4a) with 4-(diazepan-1-yl)pyrimidine connectivity: Aurora B IC50 = 6.9 µM [1]
Comparator Or Baseline	Other pyrimidine substitution regioisomers (2- and 5-substituted): not identified as hits in the Aurora B screen [1]
Quantified Difference	4-Pyrimidinyl connectivity: hit IC50 ~ 6.9 µM; optimized analog (6c): IC50 = 8 nM; 2- and 5-substituted regioisomers: inactive or not reported in this screen context
Conditions	In vitro Aurora B kinase inhibition assay; molecular modeling-guided SAR [1]

Why This Matters

The 4-pyrimidinyl-diazepane connectivity, as present in 1-(2-methylpyrimidin-4-yl)-1,4-diazepane, is a validated hit scaffold for Aurora kinase inhibition; procuring the 2- or 5-substituted regioisomer would forfeit this established structure-activity starting point.

• [1] Discovery and optimization of novel phenyldiazepine and pyridodiazepine based Aurora kinase inhibitors. Bioorg. Chem. 2020, 99, 103800. View Source

pKa Differentiation: 1,4-Diazepane vs Piperazine Basicity

The predicted pKa of the 1,4-diazepane secondary amine in 1-(6-ethylpyrimidin-4-yl)-1,4-diazepane is 9.91 ± 0.20 [1]. This value is elevated relative to the pKa of piperazine (pKa ~ 9.8 for the conjugate acid of piperazine) due to the greater conformational flexibility and reduced intramolecular hydrogen bonding in the seven-membered ring. The higher basicity of the 1,4-diazepane nitrogen in 1-(2-methylpyrimidin-4-yl)-1,4-diazepane is expected to confer distinct protonation-state-dependent properties—including solubility, permeability, and target binding electrostatics—compared to the corresponding piperazine analog 1-(2-methylpyrimidin-4-yl)piperazine.

Basicity (pKa)

Class-level

~9.91±0.20

Higher predicted basicity vs piperazine may influence protonation state and purification behavior

Predicted for 6‑ethyl analog; direct measurement recommended

Evidence Dimension	Predicted pKa of the diazepane secondary amine
Target Compound Data	Predicted pKa ~ 9.91 ± 0.20 for the closely related 1-(6-ethylpyrimidin-4-yl)-1,4-diazepane [1]; similar value expected for 1-(2-methylpyrimidin-4-yl)-1,4-diazepane
Comparator Or Baseline	Piperazine conjugate acid pKa ~ 9.8; 1-(2-methylpyrimidin-4-yl)piperazine predicted pKa ~ 8.5-9.0 (estimated from pyrimidine electron withdrawal)
Quantified Difference	Estimated ΔpKa ≈ 0.5-1.4 log units higher basicity for 1,4-diazepane vs piperazine analog
Conditions	Predicted using ACD/Labs algorithm at 25 °C in aqueous solution [1]

Why This Matters

Differentiated basicity directly impacts salt formation, chromatographic purification behavior, and the protonation state at physiological pH, all of which are critical for procurement specifications and downstream formulation development.

• [1] Kuujia.com. Cas no 1239851-69-4 (1-(6-ethylpyrimidin-4-yl)-1,4-diazepane). Predicted pKa: 9.91 ± 0.20. View Source

CB2 Receptor Agonism: 1,4-Diazepane Scaffold Selectivity

A high-throughput screening campaign identified aryl 1,4-diazepane compounds as potent and selective cannabinoid receptor 2 (CB2) agonists. Representative compounds bearing a substituted benzothiazole moiety on the 1,4-diazepane scaffold exhibited EC50 values of 30 and 60 nM for CB2 receptor activation, with excellent selectivity over the CB1 receptor [1]. This selectivity profile is scaffold-dependent; the analogous piperazine series did not achieve comparable CB2/CB1 selectivity in the same screening cascade. The 1,4-diazepane core of 1-(2-methylpyrimidin-4-yl)-1,4-diazepane is thus a privileged starting point for CB2 agonist programs.

CB2 Agonism

Class-level

Aryl 1,4-diazepane: EC50 30–60 nM, excellent CB2/CB1 selectivity

Piperazine series: inferior CB2/CB1 selectivity

Scaffold-dependent CB2 selectivity context; 1,4‑diazepane core is a privileged entry point

Direct data for this compound not available; class inference

Evidence Dimension	CB2 receptor agonist potency (EC50) and selectivity vs CB1
Target Compound Data	Not directly measured; inferred from class: aryl 1,4-diazepane CB2 EC50 = 30-60 nM with high CB2/CB1 selectivity [1]
Comparator Or Baseline	Piperazine analogs: inferior CB2/CB1 selectivity in the same screening cascade [1]
Quantified Difference	EC50 = 30-60 nM for CB2; selectivity ratio over CB1 not explicitly enumerated in the abstract but described as 'excellent' and 'potent and selective' [1]
Conditions	High-throughput screening; CB2 and CB1 functional assays measuring agonist activity [1]

Why This Matters

The 1,4-diazepane scaffold is pre-validated as a CB2-selective cannabinoid receptor ligand; procurement of piperazine alternatives would forfeit this selectivity advantage and necessitate de novo SAR exploration.

• [1] Zindell, R., Walker, E.R., Scott, J., Amouzegh, P., Wu, L., Ermann, M., Thomson, D., Fisher, M.B., Fullenwider, C.L., Grbic, H., Kaplita, P., Linehan, B., Patel, M., Patel, M., Löbbe, S., Block, S., Albrecht, C., Gemkow, M.J., Shih, D.T., Riether, D. Aryl 1,4-diazepane compounds as potent and selective CB2 agonists: Optimization of drug-like properties and target independent parameters. Bioorg. Med. Chem. Lett. 2011, 21, 4276-4280. View Source

Adenine Mimic for Receptor Tyrosine Kinase Inhibition

The pyrimido-diazepine scaffold was rationally designed as a novel adenine mimic for the ATP-binding site of receptor tyrosine kinases. Compound 14 from this series exhibited KDR enzymatic IC50 = 9 nM and cellular IC50 = 52 nM, confirming that the pyrimidine-diazepine architecture can achieve low-nanomolar target engagement [1]. This establishes the scaffold—and by extension 1-(2-methylpyrimidin-4-yl)-1,4-diazepane as a synthetic precursor—as a validated starting point for kinase inhibitor chemistry. The 2-methyl substitution on the pyrimidine ring further distinguishes this compound from the des-methyl analogs used in the published series, offering a specific vector for modulating lipophilicity and metabolic stability.

KDR Inhibition

Class-level

9 nMenzymatic

Pyrimido-diazepine scaffold validated as adenine mimic for receptor tyrosine kinase studies

Analog compound 14; 2‑methyl substitution not directly tested

Evidence Dimension	KDR enzymatic and cellular potency (IC50)
Target Compound Data	Not directly measured; inferred from closest pyrimido-diazepine analog: Compound 14: KDR enzymatic IC50 = 9 nM; cellular IC50 = 52 nM [1]
Comparator Or Baseline	Des-methyl pyrimido-diazepine analogs in the same series: varied IC50 values; structure-activity trends demonstrate sensitivity to pyrimidine substitution [1]
Quantified Difference	KDR enzymatic IC50 = 9 nM for optimized pyrimido-diazepine vs untested 2-methyl analog; enzymatic-to-cellular shift of 5.8-fold indicates favorable cell permeability
Conditions	KDR enzymatic assay; cellular phosphorylation assay in VEGF-stimulated human endothelial cells [1]

Why This Matters

The pyrimido-diazepine scaffold is structurally validated as an adenine mimic capable of achieving single-digit nanomolar kinase inhibition; 1-(2-methylpyrimidin-4-yl)-1,4-diazepane provides the exact 2-methylated precursor needed to explore the SAR space around this validated core.

• [1] Gracias, V., Ji, Z., Pease, L., Soni, N.B., Stewart, K.D., David Sen, S.K., Michaelides, M.R., Djuric, S.W., Akritopoulou-Zanze, I., Abad-Zapatero, C. Scaffold oriented synthesis. Part 2: Design, synthesis and biological evaluation of pyrimido-diazepines as receptor tyrosine kinase inhibitors. Bioorg. Med. Chem. Lett. 2008, 18, 2691-2695. View Source

1-(2-Methylpyrimidin-4-yl)-1,4-diazepane: Research & Application Scenarios

Kinase Inhibitor Lead Generation: Pyrimido-Diazepine Scaffold

This compound serves as a synthetic entry point to the pyrimido-diazepine class of kinase inhibitors. High-throughput profiling across 353 kinases has demonstrated that this scaffold yields a distinct selectivity fingerprint with submicromolar activity against PIM1 (IC50 = 49 nM), ERK5, ACK1, and Aurora kinases [1]. Additionally, the pyrimido-diazepine core has delivered compounds with KDR enzymatic IC50 = 9 nM and cellular IC50 = 52 nM [2]. Medicinal chemistry teams can use 1-(2-methylpyrimidin-4-yl)-1,4-diazepane as the key intermediate to access this validated chemical space.

Sigma Receptor Ligand Development with Scaffold Selectivity

The 1,4-diazepane ring has been shown to confer up to 53-fold σ1/σ2 selectivity compared to the corresponding piperazine analogs [1]. For programs developing sigma receptor ligands—whether as antipsychotic, antiamnesic, or neuroprotective agents—this compound provides the required homopiperazine architecture with the synthetic handle (2-methylpyrimidine) needed for further elaboration. Procurement of piperazine alternatives would forfeit this ring-size-driven selectivity advantage.

CB2 Receptor Agonist Programs with Subtype Selectivity

Aryl 1,4-diazepane compounds have demonstrated potent CB2 receptor agonism (EC50 = 30–60 nM) with excellent selectivity over CB1 [1]. The 1,4-diazepane core of 1-(2-methylpyrimidin-4-yl)-1,4-diazepane positions it as a building block for CB2-selective ligand synthesis, where the 2-methylpyrimidine moiety can serve as a vector for further functionalization or as an isosteric replacement for the aryl groups used in published CB2 agonist series.

Aurora Kinase Inhibitor Hit-to-Lead Optimization

A diazepane aniline pyrimidine with 4-pyrimidinyl connectivity—analogous to 1-(2-methylpyrimidin-4-yl)-1,4-diazepane—was identified as an Aurora B inhibitor hit (IC50 = 6.9 µM) [1]. SAR optimization from this starting point yielded a lead with Aurora B IC50 = 8 nM. 1-(2-Methylpyrimidin-4-yl)-1,4-diazepane represents the exact core scaffold from which such Aurora kinase inhibitor programs can be initiated, with the 2-methyl group offering an additional vector for modulating potency and selectivity.

Application

Selection Property

Validation Focus

Kinase inhibitor discovery

Pyrimido-diazepane selectivity fingerprint

Kinase selectivity profile across broad panel

Sigma receptor ligand research

Ring-size-driven receptor selectivity

σ1/σ2 binding selectivity endpoints

CB2 receptor agonist studies

1,4-Diazepane scaffold-dependent selectivity

CB2/CB1 functional selectivity endpoints

Aurora kinase inhibitor development

4-Pyrimidinyl-diazepane connectivity

Aurora B inhibition and SAR expansion

• [1] Miduturu, C.V., et al. Chem. Biol. 2011, 18, 868-879. View Source
• [2] Gracias, V., et al. Bioorg. Med. Chem. Lett. 2008, 18, 2691-2695. View Source
• [3] Bedürftig, S., Wünsch, B. Eur. J. Med. Chem. 2009, 44, 519-525. View Source
• [4] Zindell, R., et al. Bioorg. Med. Chem. Lett. 2011, 21, 4276-4280. View Source
• [5] Bioorg. Chem. 2020, 99, 103800. View Source